2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole

• IUPAC Name: 2-(4-fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
• InChI: InChI=1S/C15H13FN2S/c16-11-7-5-10(6-8-11)12-9-18-13-3-1-2-4-14(13)19-15(18)17-12/h5-9H,1-4H2
• InChI Key: BFIBHDVCSZWYLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N3C=C(N=C3S2)C4=CC=C(C=C4)F
• Molecular Formula: C15H13FN2S
• Molecular Weight: 272.3 g/mol
• CAS No.: 224033-54-9

Description

The compound “2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole” is a type of benzothiazole, which is a heterocyclic compound. Benzothiazoles are important in the field of synthetic and medicinal chemistry due to their varied biological activities. They are widely distributed in nature and are essential to life in various ways.

Synthesis Analysis

The synthesis of benzothiazoles involves a three-component reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO. This provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance. A similar reaction of o-phenylenediamines provided 2-unsubstituted benzimidazoles without K2S. DMSO plays three vital roles: carbon source, solvent, and oxidant.

Molecular Structure Analysis

The molecular structure of benzothiazoles consists of a benzene ring fused with the 4, 5 position of a thiazole. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view. Changes in the functional group at the 2nd position induce a significant change in the biological activity of compounds.

Chemical Reactions Analysis

Benzothiazoles undergo various chemical reactions. For instance, iodine promotes a condensation of 2-aminothiophenol with aldehydes in DMF, which efficiently provides 2-substituted benzothiazoles. A straightforward synthesis of 2-arylbenzothiazoles from 2-aminothiophenol and aryl aldehydes in air/DMSO oxidant system is operationally simple, proceeds without catalysts, tolerates a wide range of functionalities, and provides desired products in good to excellent yields.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been reported to inhibit various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Mode of Action

Benzothiazole derivatives are known to display antibacterial activity by inhibiting the aforementioned enzymes . The inhibition of these enzymes disrupts essential biochemical processes in the bacteria, leading to their death.

Biochemical Pathways

The inhibition of the enzymes mentioned above would disrupt several biochemical pathways essential for bacterial survival, including dna replication, cell wall synthesis, and various metabolic processes .

Result of Action

The inhibition of essential enzymes in bacteria by benzothiazole derivatives generally leads to the disruption of vital biochemical processes, resulting in bacterial death .

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole has several advantages and limitations in lab experiments. One of the advantages is its ability to selectively target specific enzymes and receptors, making it a useful tool for studying their functions. Another advantage is its potential use in the development of new drugs for various diseases. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, the compound has not been extensively studied for its toxicity and safety profile, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole. One direction is the development of new drugs based on the compound for the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is the study of the compound's effects on specific enzymes and receptors to gain a better understanding of their functions. Additionally, the compound's potential use as an antimicrobial and antifungal agent can be further explored for the development of new antibiotics.

Synthesis Methods

The synthesis of 2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole involves the use of different methods. One of the most common methods involves the reaction of 4-fluoroaniline with 2-mercaptobenzothiazole in the presence of a catalyst, such as copper(II) sulfate pentahydrate, to yield the desired compound. Other methods involve the use of different reagents and catalysts, such as palladium acetate and triphenylphosphine, to produce the compound.

Scientific Research Applications

2-(4-Fluorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole has been extensively studied for its potential applications in various scientific research fields. It has been found to have anticancer, antimicrobial, and antifungal properties. The compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.